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Compound of Interest

4,5-Dichloroisothiazole-3-
Compound Name: S
carboxylic acid

Cat. No.: B143227

An In-depth Technical Guide to 4,5-Dichloroisothiazole-3-carboxylic acid
CAS Number: 131947-13-2

This technical guide provides a comprehensive overview of 4,5-Dichloroisothiazole-3-
carboxylic acid, a heterocyclic compound available for research and development. While
specific biological data on this particular molecule is limited in public literature, it serves as a
valuable intermediate in the synthesis of novel chemical entities. This document collates its
known chemical properties, safety information, and key experimental methodologies for its
derivatization. It also contextualizes its potential within the broader field of isothiazole chemistry
for drug discovery and agrochemical research professionals.

Chemical Properties and Identifiers

4,5-Dichloroisothiazole-3-carboxylic acid is a solid, crystalline compound.[1][2] Its core
structure is a five-membered isothiazole ring, substituted with chlorine atoms at positions 4 and
5, and a carboxylic acid group at position 3.[3] This arrangement of functional groups makes it
a versatile building block in organic synthesis.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b143227?utm_src=pdf-interest
https://www.benchchem.com/product/b143227?utm_src=pdf-body
https://www.benchchem.com/product/b143227?utm_src=pdf-body
https://www.benchchem.com/product/b143227?utm_src=pdf-body
https://www.benchchem.com/product/b143227?utm_src=pdf-body
https://www.lookchem.com/msds/41406/131947-13-2_3-Isothiazolecarboxylicacid,%204,5-dichloro-.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB1147340_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroisothiazole-3-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source(s)

CAS Number 131947-13-2 [3]14][5]
4,5-dichloro-1,2-thiazole-3-

IUPAC Name ) ) [3]
carboxylic acid
4.5-Dichloro-isothiazole-3-

Synonyms [4]

carboxylic acid

Molecular Formula

C4HCI2NO2S

[3]05]

Molecular Weight

198.03 g/mol

[3](5]

Physical Form

Powder / Solid

[1]

Melting Point 169 °C [2]
Boiling Point 205.9 + 40.0 °C (Predicted) [2]
Density 1.824 + 0.06 g/cm? (Predicted) [2]

Safety and Handling

This compound is classified as an irritant and requires careful handling in a laboratory setting.

[1] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn. Work should be conducted in a well-ventilated fume hood.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroisothiazole-3-carboxylic-acid
https://www.alfa-chemistry.com/cas_131947-13-2.htm
https://www.fishersci.ca/shop/products/4-5-dichloroisothiazole-3-carboxylic-acid-97-thermo-scientific/p-2701027
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroisothiazole-3-carboxylic-acid
https://www.alfa-chemistry.com/cas_131947-13-2.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroisothiazole-3-carboxylic-acid
https://www.fishersci.ca/shop/products/4-5-dichloroisothiazole-3-carboxylic-acid-97-thermo-scientific/p-2701027
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dichloroisothiazole-3-carboxylic-acid
https://www.fishersci.ca/shop/products/4-5-dichloroisothiazole-3-carboxylic-acid-97-thermo-scientific/p-2701027
https://www.lookchem.com/msds/41406/131947-13-2_3-Isothiazolecarboxylicacid,%204,5-dichloro-.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB1147340_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB1147340_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB1147340_EN.htm
https://www.lookchem.com/msds/41406/131947-13-2_3-Isothiazolecarboxylicacid,%204,5-dichloro-.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Description Source(s)

Irritating to eyes, respiratory
Health Hazard ] [1]
system, and skin.

Ingestion Hazard May be harmful if swallowed. [1]

May be harmful if inhaled;
Inhalation Hazard causes respiratory tract [1]

irritation.

May be harmful if absorbed
Skin Contact through the skin; causes skin [1]

irritation.

i i Flush with plenty of water for at
First Aid (Eyes) east 15 minut [1]
eas minutes.

) ) ) Flush skin with plenty of water
First Aid (Skin) ) [1]
for at least 15 minutes.

First Aid (Inhalation) Move to fresh air immediately. [1]

Role in Chemical Synthesis

As a carboxylic acid, this compound is a precursor for a variety of derivatives. Its primary
application in documented research is its conversion into amides and esters.[6] This is typically
achieved via an acid chloride intermediate, which is highly reactive towards nucleophiles like
amines and alcohols. The isothiazole ring itself is a significant scaffold in medicinal and
agrochemical chemistry, known to be a component of various biologically active molecules.[7]

[8][°]

Derivatives of the isomeric compound, 3,4-dichloroisothiazole-5-carboxylic acid, have
demonstrated broad-spectrum fungicidal activity and efficacy against the Tobacco Mosaic Virus
(TMV).[8] Other isothiazole-based compounds have reported anti-HIV, antiproliferative, and
anti-inflammatory properties, highlighting the therapeutic potential of this chemical class.[9][10]
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Activation Step

4 5-Dichloroisothiazole-
3-carboxylic Acid

SQCI2, cat. DMF

4 5-Dichloroisothiazole-
3-carbonyl Chloride

+ R{NH2 (Amine) + R-OH (Alcohol)

Derivatization Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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